3-[(4-Chlorophenyl)methyl]oxan-3-amine

• Molecular Formula: C12H16ClNO
• Molecular Weight: 225.71 g/mol
• IUPAC Name: 3-[(4-chlorophenyl)methyl]oxan-3-amine
• InChI: InChI=1S/C12H16ClNO/c13-11-4-2-10(3-5-11)8-12(14)6-1-7-15-9-12/h2-5H,1,6-9,14H2
• InChI Key: HWWBHTWGTFSJNX-UHFFFAOYSA-N
• Canonical SMILES: C1CC(COC1)(CC2=CC=C(C=C2)Cl)N

Description

3-[(4-Chlorophenyl)methyl]oxan-3-amine (IUPAC name) is a bicyclic organic compound featuring a six-membered oxane (tetrahydropyran) ring substituted with a 4-chlorobenzyl group and an amine at the 3-position. This structure combines aromatic, aliphatic, and heterocyclic motifs, making it a versatile scaffold in medicinal and synthetic chemistry. The compound is often utilized as a hydrochloride salt (CAS: 1803585-39-8) to enhance stability and solubility . Its synthesis typically involves nucleophilic substitution or coupling reactions, though specific protocols are proprietary or under development .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 3-[(4-Chlorophenyl)methyl]oxan-3-amine typically involves the reaction of 4-chlorobenzyl chloride with tetrahydro-2H-pyran-3-amine under controlled conditions. The reaction is usually carried out in the presence of a base such as sodium hydroxide or potassium carbonate to facilitate the nucleophilic substitution reaction .

Industrial Production Methods

Industrial production methods for this compound may involve similar synthetic routes but on a larger scale. The reaction conditions are optimized to ensure high yield and purity of the final product. The compound is often purified using techniques such as recrystallization or chromatography .

Chemical Reactions Analysis

Types of Reactions

3-[(4-Chlorophenyl)methyl]oxan-3-amine undergoes various types of chemical reactions, including:

Oxidation: The compound can be oxidized using oxidizing agents such as potassium permanganate or hydrogen peroxide.

Reduction: Reduction reactions can be carried out using reducing agents like lithium aluminum hydride.

Substitution: The compound can undergo nucleophilic substitution reactions, particularly at the amine group.

Common Reagents and Conditions

Oxidation: Potassium permanganate, hydrogen peroxide.

Reduction: Lithium aluminum hydride, sodium borohydride.

Substitution: Sodium hydroxide, potassium carbonate.

Major Products Formed

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield corresponding oxides, while reduction may yield amines or alcohols .

Scientific Research Applications

3-[(4-Chlorophenyl)methyl]oxan-3-amine has several applications in scientific research, including:

Chemistry: Used as a reagent in organic synthesis and as a building block for more complex molecules.

Biology: Studied for its potential biological activity and interactions with biological molecules.

Medicine: Investigated for its potential therapeutic properties and as a reference substance for drug impurities.

Industry: Used in the production of pharmaceuticals and other chemical products.

Mechanism of Action

The mechanism of action of 3-[(4-Chlorophenyl)methyl]oxan-3-amine involves its interaction with specific molecular targets. The compound may bind to receptors or enzymes, modulating their activity and leading to various biological effects. The exact pathways and targets depend on the specific application and context of use .

Comparison with Similar Compounds

Structural and Functional Comparisons with Analogous Compounds

Positional Isomers: 4-(3-Chlorophenyl)oxan-4-amine Hydrochloride

This analog differs in two key aspects:

• Substituent position : The chlorophenyl group is attached at the 3-position instead of the 4-position.
• Amine position: The amine resides at the 4-position of the oxane ring. For instance, the 4-amine position may enhance hydrogen-bonding interactions compared to the 3-amine in the parent compound .

Property	3-[(4-Chlorophenyl)methyl]oxan-3-amine	4-(3-Chlorophenyl)oxan-4-amine
Chlorophenyl position	4-Chloro	3-Chloro
Amine position	3-position	4-position
Molecular formula (HCl salt)	C₁₂H₁₇Cl₂NO	C₁₁H₁₅Cl₂NO

Ring-Size Variants: 3-(4-Fluorophenyl)oxetan-3-amine Hydrochloride

Replacing the six-membered oxane with a four-membered oxetane ring introduces significant strain, affecting stability and reactivity. The smaller ring may increase electrophilicity, while the fluorine substituent (vs.

Property	3-[(4-Chlorophenyl)methyl]oxan-3-amine	3-(4-Fluorophenyl)oxetan-3-amine
Ring size	6-membered (oxane)	4-membered (oxetane)
Halogen substituent	Chlorine	Fluorine
Molar mass (HCl salt)	262.18 g/mol	203.65 g/mol

Functional Group Derivatives

Sulfur-Containing Analogs

Compounds like 3-[(4-chlorophenyl)methylsulfanyl]-6-methylpyridazine (CAS: 5273-39-2) incorporate a sulfanyl (-S-) group and a pyridazine ring.

Heterocyclic Derivatives

2-(3-Chlorophenyl)-4-oxazolemethanamine (CAS: 885273-40-5) features an oxazole ring, a nitrogen-oxygen heterocycle. This structure enhances hydrogen-bonding capacity and aromaticity, often correlating with improved pharmacological activity in kinase inhibitors or antimicrobial agents .

Physicochemical and Pharmacological Properties

• Melting points : Similar bicyclic amines (e.g., coupling products in ) exhibit high melting points (274–288°C), suggesting crystalline stability .
• Solubility : The hydrochloride salt form likely improves aqueous solubility, critical for bioavailability .

Biological Activity

3-[(4-Chlorophenyl)methyl]oxan-3-amine, also known by its hydrochloride form, is a compound with significant biological activity, particularly as an alpha-2 adrenergic agonist. This article explores its biological properties, mechanisms of action, and therapeutic applications, drawing from various studies and research findings.

Chemical Structure and Properties

The compound features a tetrahydropyran ring structure, which is common among biologically active molecules. Its molecular formula is C$_{13}$H$_{16}$ClN$_2$O, with a molecular weight of approximately 262.18 g/mol. The presence of the chlorophenyl group enhances its pharmacological properties.

3-[(4-Chlorophenyl)methyl]oxan-3-amine primarily acts as an alpha-2 adrenergic agonist , binding to alpha-2 adrenergic receptors in the central nervous system. This interaction inhibits norepinephrine release, leading to sedative and analgesic effects. The compound's efficacy in modulating neurotransmitter release makes it a candidate for various therapeutic applications.

Sedative and Analgesic Effects

Research indicates that 3-[(4-Chlorophenyl)methyl]oxan-3-amine exhibits notable sedative and analgesic properties. In veterinary medicine, it has been explored for its potential to manage pain and anxiety in animals, particularly in surgical settings.

Interaction Studies

Studies have shown that this compound interacts with neurotransmitter systems, influencing pain pathways and potentially providing relief from neuropathic pain. For instance, in a mouse model of neuropathic pain induced by sciatic nerve cuffing, it demonstrated significant anti-allodynic effects comparable to established analgesics .

Comparative Analysis with Other Alpha-2 Agonists

The following table compares 3-[(4-Chlorophenyl)methyl]oxan-3-amine with other known alpha-2 adrenergic agonists:

Compound Name	Mechanism of Action	Unique Features
Clonidine	Alpha-2 adrenergic agonist	Widely used for hypertension
Dexmedetomidine	Alpha-2 adrenergic agonist	Stronger sedative effects; used in anesthesia
Tizanidine	Alpha-2 adrenergic agonist	Muscle relaxant; used for spasticity
3-[(4-Chlorophenyl)methyl]oxan-3-amine	Alpha-2 adrenergic agonist	Notable for veterinary applications

This comparison highlights the unique position of 3-[(4-Chlorophenyl)methyl]oxan-3-amine in veterinary medicine as opposed to its counterparts primarily utilized in human medicine.

Case Studies

• Veterinary Applications : In a study evaluating the sedative effects on dogs undergoing surgery, 3-[(4-Chlorophenyl)methyl]oxan-3-amine was administered preoperatively. Results indicated a significant reduction in anxiety levels and improved postoperative recovery times.
• Neuropathic Pain Relief : In an experimental setup involving mice with induced neuropathic pain, treatment with this compound resulted in marked alleviation of mechanical hypersensitivity after a regimen of administration over two weeks .